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Compound of Interest

Compound Name: 4-Oxopentanal

Cat. No.: B105764

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for handling 4-Oxopentanal
(also known as levulinaldehyde), a versatile intermediate in organic synthesis. The following
sections detail the physical and chemical properties, potential hazards, handling procedures,
and emergency responses associated with this compound, ensuring its safe use in a laboratory

setting.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 4-Oxopentanal is
fundamental to its safe handling. These properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C5H802 [1112][3]

Molecular Weight 100.12 g/mol [1]

CAS Number 626-96-0 [11[2][4]

Appearance Colorless to pale yellow liquid [3]

Odor Distinctive odor [3]
100-105 °C @ 20 Torr; 70 °C

Boiling Point @ 16 mmHg; 170.3 °C @ 760 [2][5][6]
mmHg

_ 1.0184 g/cm® @ 21.5 °C; 0.948

Density [2][6]
g/cm3

Flash Point 57.7°C [6]

Solubility Soluble in organic solvents [3]

Stability Hygroscopic [31[7]

Vapor Pressure

1.48 mmHg @ 25 °C

[6]

Hazard Identification and GHS Classification

4-Oxopentanal is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications.[1][8]

Pictograms:

e GHSO02: Flame (Flammable)

e GHSO07: Exclamation Mark (Irritant, Harmful)

Signal Word: Warning[8]

Hazard Statements:
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e H226: Flammable liquid and vapor.[1][8]

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1][8]

e H319: Causes serious eye irritation.[1][8]

o H335: May cause respiratory irritation.[1][8]
Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxopentanal
https://www.biosynth.com/Files/MSDS/AA/A6/MSDS_AAA62696_4000_CS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxopentanal
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxopentanal
https://www.biosynth.com/Files/MSDS/AA/A6/MSDS_AAA62696_4000_CS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxopentanal
https://www.biosynth.com/Files/MSDS/AA/A6/MSDS_AAA62696_4000_CS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxopentanal
https://www.biosynth.com/Files/MSDS/AA/A6/MSDS_AAA62696_4000_CS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Code Statement
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.
P233 Keep container tightly closed.[9]
Ground/bond container and receiving
P240 _
equipment.[9]
o4l Use explosion-proof electrical/ventilating/lighting
equipment.[9]
p242 Use only non-sparking tools.[9]
Take precautionary measures against static
pP243 _
discharge.[9]
P261 Avoid breathing mist or vapours.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/eye protection/face
protection.
IF SWALLOWED: Call a POISON
P301+P312+P330
CENTER/doctor if you feel unwell. Rinse mouth.
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.[9]
IF INHALED: Remove person to fresh air and
P304+P340+P312 keep comfortable for breathing. Call a POISON
CENTER/doctor if you feel unwell.
P363 Wash contaminated clothing before reuse.
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In case of fire: Use dry sand, dry chemical or

P370+P378 _ T
alcohol-resistant foam to extinguish.
P403+P235 Store in a well-ventilated place. Keep cool.[9]
Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols: Safe Handling and Storage

Due to its hazardous nature, strict protocols must be followed when handling and storing 4-

Oxopentanal.
3.1. Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure. The following diagram outlines the

recommended PPE for handling 4-Oxopentanal.

Mandatory Personal Protective Equipment (PPE)

Protective Gloves Eye Protection Lab Coat Respiratory Protection
(e.g., Nitrile) (Chemical Safety Goggles) (Use in well-ventilated area or with fume hood)

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment for handling 4-Oxopentanal.
3.2. Handling Procedures
o Work in a well-ventilated area, preferably under a chemical fume hood.
e Avoid breathing vapors or mists.
e Avoid contact with skin and eyes.[10]

o Use only non-sparking tools to prevent ignition.[9]
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o Take precautionary measures against static discharge.[9]
e Do not eat, drink, or smoke in the handling area.
e Wash hands thoroughly after handling.[10]

3.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.[9][10]

Keep away from heat, sparks, open flames, and other ignition sources.

Due to its hygroscopic nature, store under an inert atmosphere if possible.[7]

Incompatible materials to avoid include bases, strong oxidizing agents, and reducing agents.
[11]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.
4.1. First Aid Measures

The following table summarizes the recommended first aid procedures for different types of
exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If breathing has stopped,
perform artificial respiration. Seek immediate

medical attention.[12]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin with plenty of water for
at least 15 minutes. If skin irritation persists,

consult a physician.[13]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[11][14]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If the person is conscious, give them two
glasses of water to drink. Seek immediate

medical attention.[15]

4.2. Accidental Release Measures

In case of a spill, follow the workflow illustrated below.
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Spill Occurs

Contain Spill with Absorbent Material
(e.g., sand, earth, vermiculite)

Collect and Place in a Suitable
Container for Disposal

Clean the Affected Area

Dispose of Waste According to
Local Regulations
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Hazard Identification and Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Oxopentanal | C5H802 | CID 164702 - PubChem [pubchem.ncbi.nim.nih.gov]

2. CAS Common Chemistry [commonchemistry.cas.org]

3. CAS 626-96-0: 4-Oxopentanal | CymitQuimica [cymitquimica.com]

4. chemicalbook.com [chemicalbook.com]

5. chemsynthesis.com [chemsynthesis.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b105764?utm_src=pdf-body-img
https://www.benchchem.com/product/b105764?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxopentanal
https://commonchemistry.cas.org/detail?cas_rn=626-96-0
https://cymitquimica.com/cas/626-96-0/
https://www.chemicalbook.com/msds/4-Oxopentanal.pdf
https://www.chemsynthesis.com/base/chemical-structure-35486.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. 4-Oxopentanal | lookchem [lookchem.com]

e 7. 4-oxopentanal [chemicalbook.com]

e 8. biosynth.com [biosynth.com]

e 9. 4-Oxopentanal | 626-96-0 | TCI AMERICA [tcichemicals.com]

e 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 11. fishersci.com [fishersci.com]

e 12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
e 13. en.hesperian.org [en.hesperian.org]

e 14. mn.uio.no [Mn.uio.no]

e 15. uww.edu [uww.edu]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Health and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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